Cas no 84040-38-0 (barium bis[(±)-1-[[(methoxyoxidophosphinyl)oxy]methyl]-2-[(1-oxohexadecyl)oxy]ethyl] dioleate)

• Product name: barium bis[(±)-1-[[(methoxyoxidophosphinyl)oxy]methyl]-2-[(1-oxohexadecyl)oxy]ethyl] dioleate
• CAS No: 84040-38-0
• MF: C₇₆H₁₄₆BaO₁₆P₂
• MW: 1515.23738431931
• CID: 731058

barium bis[(±)-1-[[(methoxyoxidophosphinyl)oxy]methyl]-2-[(1-oxohexadecyl)oxy]ethyl] dioleate Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid(9Z)-, 1-[[(hydroxymethoxyphosphinyl)oxy]methyl]-2-[(1-oxohexadecyl)oxy]ethylester, barium salt (2:1)
• Barium bis((1)-1-(((methoxyoxidophosphinyl)oxy)methyl)-2-((1-oxohexadecyl)oxy)ethyl) dioleate
• 9-Octadecenoic acid (Z)-, 1-(((hydroxymethoxyphosphinyl)oxy)methyl)-2-((1-oxahexadecyl)oxy)ethyl ester, barium salt, (+-)-
• CID 91844612
• barium bis[(±)-1-[[(methoxyoxidophosphinyl)oxy]methyl]-2-[(1-oxohexadecyl)oxy]ethyl] dioleate
• (±)-Bis[[2-[[(Z)-1-oxo-9-octadecenyl]oxy]-3-[(1-oxohexadecyl)oxy]propoxy](methoxy)phosphinic acid]barium
• Einecs 281-839-1

• Inchi： 1S/2C38H73O8P.Ba/c2*1-4-6-8-10-12-14-16-18-19-21-23-25-27-29-31-33-38(40)46-36(35-45-47(41,42)43-3)34-44-37(39)32-30-28-26-24-22-20-17-15-13-11-9-7-5-2;/h2*18-19,36H,4-17,20-35H2,1-3H3,(H,41,42);/q;;+2/b2*19-18-;
• InChI Key： BOIDDQTUECVAFD-AFRFXRBUSA-N
• SMILES： [Ba+2].P(=O)(O)(OC)OCC(COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCC/C=C\CCCCCCCC)=O.P(=O)(O)(OC)OCC(COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 95
• Rotatable Bond Count: 76
• Complexity: 788
• Topological Polar Surface Area: 217